Neopentylnonylamine
Description
Neopentylnonylamine (hypothetical structure: C13H29N) is a branched primary amine with a neopentyl (2,2-dimethylpropyl) group attached to a nonyl chain. Such compounds are typically used in surfactants, corrosion inhibitors, or pharmaceutical intermediates due to their bulky alkyl groups, which influence solubility, reactivity, and steric effects .
Properties
Molecular Formula |
C14H31N |
|---|---|
Molecular Weight |
213.40 g/mol |
IUPAC Name |
N-(2,2-dimethylpropyl)nonan-1-amine |
InChI |
InChI=1S/C14H31N/c1-5-6-7-8-9-10-11-12-15-13-14(2,3)4/h15H,5-13H2,1-4H3 |
InChI Key |
WYTJPQWRSCEVFB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCNCC(C)(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
While direct comparisons cannot be made, the evidence highlights key properties of analogous amines:
Table 1: General Properties of Primary Amines
Key Differences:
Chain Length and Branching: Butylamine (C4) and N-Amylamine (C5) are short-chain, linear amines with lower molecular weights, leading to higher volatility . Neopentylnonylamine’s long, branched chain would likely reduce volatility and increase hydrophobicity, similar to other branched amines like neopentyldimethylamine (used in lubricants) .
Applications: Butylamine and N-Amylamine are industrial solvents or intermediates .
Safety and Reactivity: Short-chain amines (e.g., Butylamine) are corrosive and flammable . Branched amines like Neopentylnonylamine may exhibit lower reactivity due to steric hindrance, but toxicity data is absent.
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